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Compound of Interest

Compound Name: m-PEG12-acid

Cat. No.: B2542840 Get Quote

Essential Safety and Handling Guide for m-
PEG12-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of m-
PEG12-acid, a valuable polyethylene glycol (PEG) linker used in bioconjugation and as a

component in Proteolysis Targeting Chimeras (PROTACs). Adherence to these procedures is

essential for ensuring laboratory safety and maintaining the integrity of your research.

Key Safety and Physical Data
Proper storage and handling are paramount for ensuring the stability and reactivity of m-
PEG12-acid. The following table summarizes key quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C26H52O14 [1]

Molecular Weight 588.7 g/mol [1]

Appearance
White to off-white solid or

solid-liquid mixture
[2][3]

Purity >95% - 98% [3]

Storage Temperature -20°C for long-term storage

Solubility
Soluble in Water, DMSO, DMF,

and DCM

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for m-PEG12-acid was not fully detailed in the

provided information, data for similar PEG-acid compounds, such as Bis-PEG12-acid, indicate

potential hazards. Users should handle m-PEG12-acid with the assumption that it may be

harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.

Therefore, the following personal protective equipment is mandatory when handling m-PEG12-
acid:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

potential splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, handling should be

performed in a chemical fume hood to avoid inhalation.
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Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, verify the integrity of the container.

Store the compound at -20°C in a dry, well-ventilated area, protected from light.

2. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation.

All handling of the solid compound should be conducted in a chemical fume hood to

minimize inhalation risk.

3. Dissolution:

m-PEG12-acid is soluble in water, DMSO, DMF, and DCM.

When preparing solutions, add the solvent to the solid slowly and mix gently until fully

dissolved. For some solutions, such as in DMSO, warming may be necessary to achieve full

solubility.

4. Experimental Use:

The terminal carboxylic acid of m-PEG12-acid reacts with primary amine groups to form a

stable amide bond, often in the presence of activators like EDC or HATU.

Ensure all reactions are performed in a well-ventilated area, preferably within a fume hood.

Avoid direct contact with the compound and its solutions.

Disposal Plan
All waste containing m-PEG12-acid must be treated as chemical waste and disposed of

according to institutional and local regulations.
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Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., weigh boats, pipette tips), in a designated and clearly labeled chemical

waste container.

Liquid Waste: Unused solutions and reaction mixtures containing m-PEG12-acid should be

collected in a sealed, properly labeled hazardous waste container. Do not dispose of this

material down the drain.

Decontamination: Any surfaces or equipment that come into contact with m-PEG12-acid
should be thoroughly decontaminated.

Workflow for Handling m-PEG12-acid
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1. Hazard Identification

2. PPE Selection

3. Handling Procedure

4. Disposal

Potential Hazards:
- Harmful if swallowed [3]
- Skin and eye irritation [3]
- Respiratory irritation [3]

Required PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Use in Fume Hood [7]

informs

Receiving & Storage
(-20°C, dry, dark) [1, 4]

required for

Preparation for Use
(Equilibrate to RT)

Handling in Fume Hood

Experimental Use

Chemical Waste Disposal:
- Collect solid & liquid waste

- Label containers clearly
- Follow institutional guidelines [3]

leads to

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of m-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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